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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Dimethylvinphos, an organophosphorus insecticide. Adherence to these guidelines is

essential for ensuring personal safety and environmental protection. Dimethylvinphos is

classified as toxic if swallowed and very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE) for
Dimethylvinphos
Proper selection and use of Personal Protective Equipment (PPE) are the most critical lines of

defense against exposure to Dimethylvinphos. The following table summarizes the required

PPE for various activities.
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Body Part Required PPE
Specifications & Best

Practices

Respiratory Full-face respirator

Use if exposure limits are

exceeded or irritation is

experienced. Ensure a proper

fit and use appropriate

cartridges for organic vapors

and particulates. For

firefighting, a self-contained

breathing apparatus is

necessary[2].

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes and

dust[2][3].

Hands
Chemical-resistant, impervious

gloves

Nitrile or PVC elbow-length

gloves are recommended[4].

Do not wear leather or fabric

gloves. Inspect gloves for any

defects before each use and

wash the exterior before

removal[5].

Body

Fire/flame resistant and

impervious clothing; Chemical

protective suit

Wear loose-fitting protective

clothing to cover the entire

body[2][5]. For tasks with a

high risk of splashing, such as

mixing or cleaning up spills, a

chemical-resistant apron or a

Tyvek-type suit should be worn

over coveralls[6][7].

Footwear Chemical-resistant boots
To be worn when there is a risk

of spills.
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Standard Operating Protocol for Handling
Dimethylvinphos
This step-by-step protocol outlines the essential procedures for the safe handling of

Dimethylvinphos from receipt to disposal.

1. Pre-Handling Preparations:

Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Dimethylvinphos[2].
Designate a Work Area: All handling of Dimethylvinphos must occur in a designated, well-
ventilated area, preferably within a chemical fume hood[2][3].
Assemble PPE: Ensure all required PPE is available, has been inspected for integrity, and
fits correctly[5].
Emergency Preparedness: Locate the nearest eyewash station, safety shower, and fire
extinguisher. Have a spill kit readily accessible.

2. Handling and Use:

Personal Hygiene: Do not eat, drink, or smoke in the designated handling area[2].
Preventing Exposure: Avoid all direct contact with the skin and eyes[2]. Do not breathe in
dust, fumes, gas, mist, vapors, or spray[2].
Safe Transfer: Use non-sparking tools and implement measures to prevent electrostatic
discharge[2][3].
Storage: Store Dimethylvinphos in its original, tightly closed container in a cool, dry, and
well-ventilated place, away from foodstuffs and incompatible materials[2]. Some formulations
may require storage at -20°C under an inert gas like argon[8][9]. The container should be
stored locked up[2][9].

3. Post-Handling Procedures:

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water[2].
PPE Removal: Remove PPE carefully to avoid contaminating yourself. Wash reusable PPE
according to the manufacturer's instructions and dispose of single-use items as hazardous
waste[5].
Clothing: Treat any clothing worn while handling Dimethylvinphos as potentially
contaminated. Launder it separately from other clothing[5].
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Emergency and Disposal Plans
First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.

Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled[2].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water[2].

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor[2].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately[2].

Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains[2][3].

Clean-up: For liquid spills, contain and collect with an electrically protected vacuum cleaner

or by wet-brushing. For solid spills, avoid dust formation. Place the collected material into a

suitable, closed container for disposal[2][3]. Use spark-proof tools and explosion-proof

equipment[2].

Disposal Plan:

Waste Disposal: All Dimethylvinphos waste and contaminated materials must be disposed

of as hazardous waste through an approved waste disposal plant[3]. Do not dispose of with

household garbage or allow it to reach the sewage system[10].
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Environmental Protection: Avoid release into the environment[2][3]. Dimethylvinphos is very

toxic to aquatic life[1].

Container Disposal: Do not reuse empty containers. They should be triple-rinsed (if

appropriate for the container type) and disposed of as hazardous waste[11][12].
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Caption: Workflow for the safe handling of Dimethylvinphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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